molecular formula C20H23IN4O3S B2719405 1-(2-(3,4-dimethoxybenzamido)ethyl)-1H-indol-3-yl carbamimidothioate hydroiodide CAS No. 1049785-85-4

1-(2-(3,4-dimethoxybenzamido)ethyl)-1H-indol-3-yl carbamimidothioate hydroiodide

Cat. No. B2719405
CAS RN: 1049785-85-4
M. Wt: 526.39
InChI Key: PZBYZXVJSDHXLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule with multiple functional groups. It contains an indole group, which is a common structure in many natural products and pharmaceuticals . It also has a carbamimidothioate group, which is a type of organic sulfur compound .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a large number of atoms . The indole ring system is aromatic, which would contribute to the stability of the molecule .

Scientific Research Applications

Synthesis and Chemical Properties

Compounds structurally related to "1-(2-(3,4-dimethoxybenzamido)ethyl)-1H-indol-3-yl carbamimidothioate hydroiodide" have been synthesized and studied for their chemical properties. For instance, the synthesis of acyl derivatives of 2-(3,4-dimethoxyphenyl)ethylamine has been explored, revealing potential pathways for creating compounds with similar backbones. These synthesis pathways involve various chemical reactions, indicating the versatility and reactivity of these molecules (Hosokami et al., 1992).

Anti-Ulcer Activities

Research into derivatives of 2-(3,4-dimethoxyphenyl)ethylamine has shown significant anti-ulcer activities. These studies demonstrate the potential medicinal applications of related compounds, particularly in the treatment and prevention of gastric and duodenal ulcers (Asano et al., 1990). The compounds were evaluated using various experimental models, indicating their broad spectrum of activity and potential for drug development.

Anticancer and Antitumor Activity

Amino acid ester derivatives containing 5-fluorouracil have been synthesized and tested for their antitumor activities, suggesting the potential of similar compounds in cancer therapy. These derivatives have shown inhibitory effects against certain cancer cell lines, highlighting the relevance of this chemical class in developing new anticancer agents (Xiong et al., 2009).

Antimicrobial and Antifungal Evaluation

Compounds with structures related to "1-(2-(3,4-dimethoxybenzamido)ethyl)-1H-indol-3-yl carbamimidothioate hydroiodide" have been evaluated for their antimicrobial and antifungal activities. These studies provide insights into the potential use of such compounds in treating microbial and fungal infections, contributing to the field of infectious diseases (Spoorthy et al., 2021).

properties

IUPAC Name

[1-[2-[(3,4-dimethoxybenzoyl)amino]ethyl]indol-3-yl] carbamimidothioate;hydroiodide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22N4O3S.HI/c1-26-16-8-7-13(11-17(16)27-2)19(25)23-9-10-24-12-18(28-20(21)22)14-5-3-4-6-15(14)24;/h3-8,11-12H,9-10H2,1-2H3,(H3,21,22)(H,23,25);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PZBYZXVJSDHXLG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)NCCN2C=C(C3=CC=CC=C32)SC(=N)N)OC.I
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23IN4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

526.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-(3,4-dimethoxybenzamido)ethyl)-1H-indol-3-yl carbamimidothioate hydroiodide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.